[(Z)-5-bromopent-2-en-2-yl]benzene

• CAS No.: 3574-91-2
• Molecular Formula: C11H13Br
• Molecular Weight: 225.12 g/mol
• IUPAC Name: [(Z)-5-bromopent-2-en-2-yl]benzene
• InChI: InChI=1S/C11H13Br/c1-10(6-5-9-12)11-7-3-2-4-8-11/h2-4,6-8H,5,9H2,1H3/b10-6-
• InChI Key: QXCDKFHIJUHTFG-POHAHGRESA-N
• Isomeric SMILES: C/C(=C/CCBr)/C1=CC=CC=C1
• Canonical SMILES: CC(=CCCBr)C1=CC=CC=C1

Description

[(Z)-5-bromopent-2-en-2-yl]benzene is a brominated alkene-substituted benzene derivative.

• Electrophilic aromatic substitution (due to the benzene ring).
• Allylic bromine reactivity (Z-configuration may affect stereoselective reactions).
• Conjugation effects between the alkene and aromatic π-system.

Comparison with Similar Compounds

Comparison with Similar Compounds (Based on General Chemistry Principles)

Since the evidence lacks specific data, comparisons must rely on broader chemical principles:

Table 1: Theoretical Comparison with Structurally Related Compounds

Compound	Key Features	Reactivity/Stability Insights (Hypothetical)
Benzene	Aromatic ring, planar structure, delocalized π-electrons.	Resists addition reactions; undergoes electrophilic substitution .
Ethylbenzene	Benzene + ethyl group (evidence notes its industrial alkylation synthesis)	Ethyl group activates ring for electrophilic substitution .
Styrene (Vinylbenzene)	Benzene + vinyl group; conjugated π-system.	Undergoes polymerization; vinyl group enhances reactivity.
Bromobenzene	Benzene + bromine substituent.	Bromine directs electrophilic substitution to meta positions.
[(Z)-5-bromopent-2-en-2-yl]benzene	Brominated alkene substituent with Z-stereochemistry.	Hypothesized to exhibit allylic bromine reactivity and steric effects due to Z-configuration.

Critical Differences:

• Substituent Effects : Bromine in [(Z)-5-bromopent-2-en-2-yl]benzene introduces polarizability and steric hindrance absent in pure benzene. This could alter electron scattering and fragmentation pathways under irradiation compared to benzene’s DEA/DD-dominated mechanisms .
• Condensed-Phase Behavior : Unlike benzene, the bulky bromoalkene substituent in [(Z)-5-bromopent-2-en-2-yl]benzene may reduce adsorption efficiency on metal surfaces (e.g., Pt) due to steric clashes, suppressing ion desorption yields observed in benzene films .